Nitrobenzene

• CAS No.: 98-95-3
• Product Name: Nitrobenzene
• Molecular Formula: C6H5NO2
• Molecular Weight: 123.11 g/mol
• IUPAC Name: nitrobenzene
• Standard InChI: InChI=1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: LQNUZADURLCDLV-UHFFFAOYSA-N
• Impurities: Benzene, o-Nitrotoluene, p-Nitrotoluene, p-Dinitrobenzene, m-Dintrobenzene, o-Dinitrobenzene, Toluene, Water (purity > 98.9%)
• SMILES: C1=CC=C(C=C1)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)[N+](=O)[O-]
• Boiling Point: 411.4 °F at 760 mm Hg (EPA, 1998); 210.8 °C; 211 °C; 411°F
• Colorform: Greenish-yellow crystals or yellow, oily liquid; Colorless to yellow, oily liquid (Note: A solid below 42 degrees F).; Bright-yellow crystals or pale-yellow to colorless, oily liquid
• Density: 1.2037 at 68 °F (EPA, 1998); 1.2037 g/cu cm at 20 °C; Relative density (water = 1): 1.2; 1.20
• Flash Point: 190.4 °F (EPA, 1998); 190 °F (88 °C) (Closed cup); 88 °C c.c.; 190°F
• Melting Point: 42 °F (EPA, 1998); 5.7 °C; 5.7°C; 5 °C; 42°F
• Physical Description: Nitrobenzene appears as a pale yellow to dark brown liquid. Flash point 190°F. Very slightly soluble in water. Toxic by inhalation and by skin absorption. Combustion give toxic oxides of nitrogen. Density 10.0 lb /gal.; Liquid; PALE YELLOW OILY LIQUID WITH CHARACTERISTIC ODOUR.; Yellow to dark brown, oily liquid with a pungent odor like paste shoe polish.; Yellow, oily liquid with a pungent odor like paste shoe polish. [Note: A solid below 42°F.]
• Description: Nitrobenzene is a yellowish, oily, aromatic nitro-compound with an almond-like odor that emits toxic fumes of nitrogen oxides upon combustion. Nitrobenzene is primarily used in the manufacture of aniline, but is also used in the manufacture of lubricating oils, dyes, drugs, pesticides, and synthetic rubber. Exposure to nitrobenzene irritates the skin, eyes and respiratory tract and can result in methemoglobinemia causing fatigue, dyspnea, dizziness, disturbed vision, shortness of breath, collapse and even death. Nitrobenzene also damages the liver, spleen, kidneys and central nervous system. This substance is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05); Nitrobenzene is an industrial chemical. It is an oily yellow liquid with an almond-like odor. It dissolves only slightly in water and will evaporate to air. It is produced in large quantities for use in industry. Most of the nitrobenzene produced in the United States is used to manufacture a chemical called aniline. Nitrobenzene is also used to produce lubricating oils such as those used in motors and machinery. A small amount of nitrobenzene is used in the manufacture of dyes, drugs, pesticides, and synthetic rubber.; Nitrobenzene appears as a pale yellow to dark brown liquid. Flash point 190°F. Very slightly soluble in water. Toxic by inhalation and by skin absorption. Combustion give toxic oxides of nitrogen. Density 10.0 lb /gal.
• Solubility: Insoluble (<1 mg/ml at 75° F) (NTP, 1992); 0.02 M; Slightly soluble in carbon tetrachloride; very soluble in ethanol, diethyl ether, acetone, benzene; Soluble in ~500 parts water; freely soluble in alcohol, benzene, ether, oils; Readily soluble in most organic solvents and is completely miscible with diethyl ether, benzene, and alcohol.; Slightly soluble in water with a solublity of 0.19% at 20 °C and 0.8% at 80 °C; In water, 2.09X10+3 mg/L at 25 °C; 2.09 mg/mL at 25 °C; Solubility in water, g/100ml: 0.2; 0.2%
• Synonyms: Essence of Mirbane; Essence of Myrbane; Mirbane Oil; NSC 9573; Nitrobenzol; Oil of Mirbane; Oil of Myrbane
• Vapor Density: 4.3 (EPA, 1998) (Relative to Air); 4.25 (Air = 1); Relative vapor density (air = 1): 4.2; 4.3
• Vapor Pressure: 1 mm Hg at 111.92 °F (EPA, 1998); 0.25 mmHg; 0.245 mm Hg at 25 °C (est); Vapor pressure, Pa at 20 °C: 20; 0.3 mmHg at 77°F; (77°F): 0.3 mmHg
• PubChem Compound: 7416
• Last Modified: Nov 12 2021